Cas no 2229070-60-2 (3-(2,3,4-trifluorophenyl)but-3-en-1-amine)

• Product Name: 3-(2,3,4-trifluorophenyl)but-3-en-1-amine
• CAS No: 2229070-60-2
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 5860867
• PubChem ID: 165972981
• Update Time: 2025-10-28

3-(2,3,4-trifluorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-trifluorophenyl)but-3-en-1-amine
• 2229070-60-2
• EN300-1766059

• Inchi： 1S/C10H10F3N/c1-6(4-5-14)7-2-3-8(11)10(13)9(7)12/h2-3H,1,4-5,14H2
• InChI Key： YPVYEIXNMQKHMD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=C)CCN)F)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3,4-trifluorophenyl)but-3-en-1-amine

Introduction to 3-(2,3,4-trifluorophenyl)but-3-en-1-amine (CAS No. 2229070-60-2)

3-(2,3,4-trifluorophenyl)but-3-en-1-amine, identified by the chemical compound identifier CAS No. 2229070-60-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives featuring a conjugated system with a trifluorophenyl group, which imparts unique electronic and steric properties. The presence of the trifluoromethyl substituents enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further exploration in drug development.

The structural motif of 3-(2,3,4-trifluorophenyl)but-3-en-1-amine consists of an α,β-unsaturated amine linked to a benzene ring substituted with three fluorine atoms. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The compound's ability to engage in hydrogen bonding and π-stacking interactions further contributes to its potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The trifluorophenyl moiety, in particular, has been extensively studied for its role in modulating drug-receptor interactions. For instance, studies have demonstrated that fluorine atoms can influence the electronic properties of aromatic rings, leading to increased binding affinity and selectivity. This phenomenon has been leveraged in the development of antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of 3-(2,3,4-trifluorophenyl)but-3-en-1-amine is its potential application in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. The conjugated double bond system provides a scaffold for tuning electronic properties, while the amine group serves as a hydrogen bond acceptor or donor depending on the context. Such structural features are particularly valuable in designing molecules that can interact with metalloenzymes or proteases.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize the structure of 3-(2,3,4-trifluorophenyl)but-3-en-1-amine for improved efficacy. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to understand how this compound interacts with biological targets at an atomic level. These insights have guided the development of analogs with enhanced binding affinities and reduced off-target effects.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacokinetic properties. The metabolic stability imparted by fluorine substitution can extend the half-life of drugs, reducing the frequency of administration required for therapeutic effect. Additionally, fluorine atoms can improve oral bioavailability by enhancing lipophilicity while minimizing hydrophilic interactions that might lead to rapid clearance.

Several preclinical studies have explored the potential of 3-(2,3,4-trifluorophenyl)but-3-en-1-amine as a lead compound for drug discovery. These investigations have focused on its interaction with various enzymes and receptors relevant to human health and disease. For example, preliminary data suggest that this molecule may exhibit inhibitory activity against certain proteases implicated in inflammatory pathways. Such findings underscore its potential as a starting point for developing novel therapeutics.

The synthesis of 3-(2,3,4-trifluorophenyl)but-3-en-1-amine presents unique challenges due to the need for precise functionalization of the aromatic ring and the conjugated system. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have proven particularly effective in constructing this complex molecule.

The growing body of research on fluorinated amine derivatives like 3-(2,3,4-trifluorophenyl)but-3-en-1-amine highlights their significance in modern drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs. Future studies are likely to focus on optimizing synthetic routes and exploring new applications in areas such as immunotherapy and neurodegenerative diseases.